Cas no 2877668-37-4 (4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2877668-37-4
• MF: C₁₉H₂₄N₈
• MW: 364.447462081909
• CID: 5309372
• PubChem ID: 165433686
• Update Time: 2025-05-22

4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2877668-37-4
• AKOS040874349
• F6790-3159
• 4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• 4-[4-[6-(1-Piperidinyl)-4-pyrimidinyl]-1-piperazinyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C19H24N8/c1-2-7-24(8-3-1)17-14-18(22-15-21-17)25-10-12-26(13-11-25)19-16-4-5-23-27(16)9-6-20-19/h4-6,9,14-15H,1-3,7-8,10-13H2
• InChI Key： RHYAAJKMYNUXBM-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=CN=C2N1CCN(C2C=C(N3CCCCC3)N=CN=2)CC1

Computed Properties

• Exact Mass: 364.21239280g/mol
• Monoisotopic Mass: 364.21239280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.77±0.37(Predicted)

Additional information on 4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

Comprehensive Overview of 4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2877668-37-4)

The compound 4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2877668-37-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, combining a pyrimidine core with piperidine and pyrazolo[1,5-a]pyrazine moieties, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in oncology, neurodegenerative diseases, and inflammation, aligning with current trends in precision medicine and personalized therapeutics.

One of the key reasons for the growing interest in 4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine is its ability to modulate specific protein-protein interactions and enzyme activities. Recent studies have highlighted its affinity for kinases and G-protein-coupled receptors (GPCRs), which are critical targets in modern drug development. This aligns with the increasing demand for small-molecule inhibitors and modulators in the pharmaceutical industry, as evidenced by the surge in searches for terms like "kinase inhibitors" and "GPCR-targeted drugs" in scientific databases and AI-driven research tools.

The synthesis of CAS No. 2877668-37-4 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and nucleophilic aromatic substitution. These methods are widely discussed in the context of green chemistry and sustainable synthesis, which are hot topics in the scientific community. Researchers are actively exploring ways to optimize the yield and purity of this compound while minimizing environmental impact, reflecting the broader shift toward eco-friendly pharmaceutical manufacturing.

In addition to its therapeutic potential, 4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine has also been investigated for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors in drug formulation, making it a subject of interest for computational chemists and formulation scientists. The rise of AI-driven drug design platforms has further accelerated research into this compound, with many users searching for "ADME prediction tools" and "molecular docking software" to study its behavior in silico.

Another area of exploration for CAS No. 2877668-37-4 is its potential role in combination therapies. With the increasing prevalence of drug-resistant diseases, there is a pressing need for novel compounds that can enhance the efficacy of existing treatments. This compound's unique mechanism of action makes it a promising adjunct in regimens targeting complex diseases, a topic frequently searched under terms like "synergistic drug combinations" and "multi-target therapeutics."

From a commercial perspective, the demand for 4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine is expected to grow as more preclinical data becomes available. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. This trend is reflected in the rising number of queries for "custom synthesis services" and "high-purity research chemicals" in online marketplaces.

In conclusion, 4-(piperidin-1-yl)-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2877668-37-4) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and alignment with current research trends make it a compound worth watching in the coming years. As the scientific community continues to unravel its full potential, this molecule is poised to play a significant role in advancing drug discovery and development.